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Compound of Interest

Compound Name: (R)-(+)-Celiprolol-d9 Hydrochloride

Cat. No.: B590290

An In-depth Technical Guide on (R)-(+)-Celiprolol-d9 Hydrochloride

This guide provides a detailed overview of the molecular properties of (R)-(+)-Celiprolol-d9
Hydrochloride, a deuterated analog of (R)-(+)-Celiprolol Hydrochloride. It is intended for
researchers, scientists, and professionals in drug development who require precise information
for analytical and research applications.

Core Molecular Data

(R)-(+)-Celiprolol-d9 Hydrochloride is a stable isotope-labeled version of (R)-(+)-Celiprolol
Hydrochloride, where nine hydrogen atoms have been replaced by deuterium. This labeling is a
crucial tool in various research applications, including pharmacokinetic studies and as an
internal standard in mass spectrometry-based quantification.

Quantitative Data Summary

The table below summarizes the key molecular weight and formula information for both the
deuterated and non-deuterated forms of (R)-(+)-Celiprolol Hydrochloride.
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(R)-(+)-Celiprolol-d9 . .
Property . Celiprolol Hydrochloride
Hydrochloride

425.01 g/mol [1][2][3], 425.02 415.95 g/mol [5], 416.0 g/mol

Molecular Weight

g/mol [4] [61[7]
Molecular Formula C20H25D9CIN304[1][2][3] C20H34CIN3O4[6]
CAS Number 1330045-90-3[1] 57470-78-7[5][8][7]

Experimental Protocols

The determination of the molecular weight of chemical compounds like (R)-(+)-Celiprolol-d9
Hydrochloride is typically achieved through mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A solution of (R)-(+)-Celiprolol-d9 Hydrochloride is prepared in a
suitable solvent, such as methanol or acetonitrile.

« lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate technique, commonly Electrospray lonization (ESI). ESI is a soft ionization
method that minimizes fragmentation, allowing for the detection of the intact molecular ion.

o Mass Analysis: The ionized molecules are then guided into a high-resolution mass analyzer,
such as an Orbitrap or Time-of-Flight (TOF) analyzer. These instruments can measure the
mass-to-charge ratio (m/z) of ions with high accuracy and precision.

o Data Acquisition: The mass spectrometer detects the abundance of ions at each m/z value,
generating a mass spectrum. For (R)-(+)-Celiprolol-d9 Hydrochloride, the protonated
molecule [M+H]* would be observed.

o Data Analysis: The molecular weight is determined from the m/z value of the most abundant
isotopic peak of the molecular ion. The high resolution allows for the differentiation of the
deuterated compound from its non-deuterated counterpart based on the mass difference.

Visualized Workflow
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The following diagram illustrates the conceptual relationship between Celiprolol, its
hydrochloride salt, and its deuterated form, culminating in the final compound of interest.

(Celiprolol (Base Molecule))

Addition of HCI

( Celiprolol Hydrochloride )

Isotopic Labeling (9 Deuterium Atoms)

(R)-(+)-Celiprolol-d9 Hydrochloride

Click to download full resolution via product page

Caption: Conceptual workflow for the formation of (R)-(+)-Celiprolol-d9 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. Celiprolol-d9 Hydrochloride | LGC Standards [Igcstandards.com]
e 4. (R)-(+)-Celiprolol-d9 Hydrochloride | LGC Standards [Igcstandards.com]
e 5. scbt.com [scbt.com]

e 6. Celiprolol Hydrochloride | C20H34CIN304 | CID 42373 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7. caymanchem.com [caymanchem.com]
o 8. Celiprolol hydrochloride = 98 HPLC 57470-78-7 [sigmaaldrich.com]

 To cite this document: BenchChem. [(R)-(+)-Celiprolol-d9 Hydrochloride molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590290#r-celiprolol-d9-hydrochloride-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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